Dimethyl 3-(3-chlorophenoxy)-2-oxopropylphosphonate
Cat. No. B1306828
M. Wt: 292.65 g/mol
InChI Key: ZNPUZMPUXAFKQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05665773
Procedure details
To 20.6 g (166 mmol, 238 mol %) of dimethyl methylphosphonate in 110 mL of THF at -78° C. was added dropwise 65 mL (162 mmol, 232 mol %) of a 2.5M solution of n-BuLi in hexanes. After addition was complete, the mixture was stirred for an additional 1 h, after which 15.0 g (69.9 mmol) of aryloxyester 10 in 40 mL of THF was added dropwise. The reaction was stirred for 1 h and then quenched by the addition of 100 mL of saturated NH4Cl. The mixture was poured into 200 mL of a 1/1 mixture of saturated NaCl/ethyl acetate, layers were separated, and the aqueous layer was further extracted with ethyl acetate (2×100 mL). Combined organic layers were dried over MgSO4, filtered, and concentrated, to afford 20.5 g (100%) of 11 as a viscous oil. 1H NMR δ 7.22 (t, J=8.1 Hz, 1H), 7.05-6.90 (m, 2H), 6.85-6.78 (m, 1H), 4.72 (s, 2H), 3.84 (s, 3H), 3.78 (s, 3H), 3.27 (d, J=22.8 Hz, 2H).
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
hexanes
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][P:2](=[O:7])([O:5][CH3:6])[O:3][CH3:4].[Li]CCCC.C([O:15][C:16](=O)[CH2:17][O:18][C:19]1[CH:24]=[CH:23][CH:22]=[C:21]([Cl:25])[CH:20]=1)C>C1COCC1>[CH3:4][O:3][P:2]([CH2:1][C:16](=[O:15])[CH2:17][O:18][C:19]1[CH:24]=[CH:23][CH:22]=[C:21]([Cl:25])[CH:20]=1)(=[O:7])[O:5][CH3:6]
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Inputs
Step One
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Name
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|
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Quantity
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20.6 g
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Type
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reactant
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Smiles
|
CP(OC)(OC)=O
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[Compound]
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Name
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solution
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
|
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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[Li]CCCC
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Name
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Quantity
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110 mL
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Type
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solvent
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Smiles
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C1CCOC1
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[Compound]
|
Name
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hexanes
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Quantity
|
0 (± 1) mol
|
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Type
|
solvent
|
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Smiles
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|
Step Two
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Name
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|
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Quantity
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15 g
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Type
|
reactant
|
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Smiles
|
C(C)OC(COC1=CC(=CC=C1)Cl)=O
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
the mixture was stirred for an additional 1 h
|
|
Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
|
ADDITION
|
|
Details
|
After addition
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STIRRING
|
Type
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STIRRING
|
|
Details
|
The reaction was stirred for 1 h
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Duration
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1 h
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CUSTOM
|
Type
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CUSTOM
|
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Details
|
quenched by the addition of 100 mL of saturated NH4Cl
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ADDITION
|
Type
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ADDITION
|
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Details
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The mixture was poured into 200 mL of a 1/1 mixture of saturated NaCl/ethyl acetate, layers
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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were separated
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EXTRACTION
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Type
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EXTRACTION
|
|
Details
|
the aqueous layer was further extracted with ethyl acetate (2×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
Combined organic layers were dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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|
Smiles
|
COP(OC)(=O)CC(COC1=CC(=CC=C1)Cl)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20.5 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 100.2% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
